Cas no 88372-47-8 ((S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid)
88372-47-8 structure
Product Name:(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid
CAS No:88372-47-8
MF:C12H14N2O3
MW:234.251163005829
CID:634985
PubChem ID:13243495
Update Time:2025-04-19
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-,(S)-
- (S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid
- BENAZEPRIL HYDROCHLORIDE IMPURITY E [EP IMPURITY]
- Benazepril hydrochloride impurity E [EP]
- SCHEMBL5698838
- (S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)aceticacid
- Q27277942
- (-)-1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, (3S)-
- 88372-47-8
- 2-[(3S)-3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl]acetic acid
- 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, (3S)-
- (S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid
- 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, (S)-
- ((3S)-3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid
- FE36CS7GZS
- DTXSID30237004
- (3S)-3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid
- 2-[(3S)-3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl]acetic acid
- UNII-FE36CS7GZS
- 3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepin-1-yl)acetic acid, (3S)-
- Benazepril Impurity E
-
- Inchi： 1S/C12H14N2O3/c13-9-6-5-8-3-1-2-4-10(8)14(12(9)17)7-11(15)16/h1-4,9H,5-7,13H2,(H,15,16)/t9-/m0/s1
- InChI Key： JTCTZPXAQOMDEI-VIFPVBQESA-N
- SMILES： O=C1[C@H](CCC2C=CC=CC=2N1CC(=O)O)N
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 83.6Ų
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2422-50MG |
88372-47-8 | 50MG |
￥6906.64 | 2023-01-14 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1048663-25MG |
88372-47-8 | 25MG |
￥14821.96 | 2023-01-06 | |||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1048663-25MG |
Benazepril Related Compound E |
88372-47-8 | 25mg |
¥12059.36 | 2025-01-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHR2422-50MG |
Benazepril Related Compound E |
88372-47-8 | 50mg |
¥6592.91 | 2024-12-26 | ||
| TRC | A629720-10mg |
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid |
88372-47-8 | 10mg |
$ 81.00 | 2023-04-19 | ||
| TRC | A629720-100mg |
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid |
88372-47-8 | 100mg |
$ 123.00 | 2023-04-19 | ||
| TRC | A629720-250mg |
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid |
88372-47-8 | 250mg |
$ 230.00 | 2023-04-19 | ||
| TRC | A629720-2.5g |
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid |
88372-47-8 | 2.5g |
$ 1774.00 | 2023-04-19 | ||
| A2B Chem LLC | AH88705-100mg |
(S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid |
88372-47-8 | 100mg |
$240.00 | 2024-04-19 | ||
| A2B Chem LLC | AH88705-250mg |
(S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetic acid |
88372-47-8 | 250mg |
$345.00 | 2024-04-19 |
(S)-3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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